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Compound of Interest

Compound Name: 4-Vinylaniline

CAS No.: 25086-42-4

Cat. No.: B7723479

Get Quote

This guide provides a comprehensive technical overview of 4-ethenylaniline, a versatile

bifunctional molecule of significant interest in polymer chemistry, materials science, and drug

development. Intended for researchers, scientists, and professionals in these fields, this

document delves into the compound's nomenclature, properties, synthesis, and key

applications, grounding all information in established scientific literature.

Chemical Identity and Nomenclature
4-Ethenylaniline, a substituted aniline, is a molecule that incorporates both a reactive vinyl

group and a nucleophilic amino group. This unique combination makes it a valuable monomer

and a versatile building block in organic synthesis.[1]

The nomenclature for this compound can vary across different contexts. Adherence to the

International Union of Pure and Applied Chemistry (IUPAC) naming conventions is crucial for

unambiguous scientific communication.

IUPAC Name: 4-ethenylaniline[1][2]

CAS Registry Number: 1520-21-4[2][3]

A variety of synonyms are also commonly used in literature and commercial listings:
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4-Vinylaniline[1][2][3]

4-Aminostyrene[1][2][3][4]

p-Aminostyrene[2][5]

Benzenamine, 4-ethenyl-[2][6]

1-Amino-4-vinylbenzene[3]

4-Ethenylbenzenamine[3]

4-Vinylbenzenamine[3][7]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of 4-ethenylaniline is

fundamental for its effective use in experimental design, process scale-up, and ensuring safe

handling.

Property Value Source

Molecular Formula C₈H₉N [2]

Molecular Weight 119.16 g/mol [2]

Appearance
Yellow to red liquid or low

melting solid
[7][8]

Melting Point ~23 °C [9][10]

Boiling Point

213-214 °C at atmospheric

pressure; 98-100 °C at 4

mmHg

[9][10]

Density ~1.017 g/mL at 25 °C [9][10]

Refractive Index n20/D 1.626 [9][10]

Solubility
Soluble in benzene, acetone,

and methanol
[7][9][10]
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It is important to note that 4-ethenylaniline can be unstable and may polymerize, especially

when exposed to light and air.[9] For this reason, it is often supplied with a stabilizer, such as

potassium hydroxide (KOH) or hydroquinone (HQ).[3][9] Proper storage at refrigerated

temperatures (0-6 °C) is recommended to maintain its chemical integrity.[8][9]

Chemical Structure
Caption: 2D structure of 4-ethenylaniline.

Synthesis and Experimental Protocols
The synthesis of 4-ethenylaniline often involves the selective reduction of a precursor, 4-

nitrostyrene. The primary challenge in this synthesis is the chemoselective reduction of the

nitro group to an amine while preserving the reactive vinyl group.[1]

Synthesis of 4-Ethenylaniline from 4-Nitrostyrene
This protocol outlines a common laboratory-scale synthesis. The rationale behind the choice of

reagents is to achieve high selectivity for the nitro group reduction.

Materials:

4-Nitrostyrene

Sodium borohydride (NaBH₄)

Copper(II) chloride (CuCl₂)

Isopropanol

Water

Sodium hydroxide (NaOH) solution

Protocol:

In a reaction vessel, suspend sodium borohydride in a mixture of isopropanol and water.
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To this stirred suspension, add 4-nitrostyrene in portions. The portion-wise addition helps to

control the exothermic nature of the reaction.

Add a solution of copper(II) chloride dropwise. The copper salt acts as a catalyst to facilitate

the selective reduction of the nitro group.

Heat the reaction mixture to reflux (approximately 80°C) for a short duration (e.g., 30

minutes). Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC) is recommended.[1]

After the reaction is complete, cool the mixture to room temperature.

Add a sodium hydroxide solution to quench the reaction and neutralize the acidic

byproducts.

Extract the product with a suitable organic solvent, such as isopropanol.

Combine the organic extracts, dry over an anhydrous salt (e.g., MgSO₄), and filter.

Evaporate the solvent under reduced pressure to yield the crude product.

Further purification can be achieved by column chromatography or by precipitation as a

hydrochloride salt.[1]

Reaction Work-up & Purification

Suspend NaBH₄ in
Isopropanol/Water

Add 4-Nitrostyrene
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Quench with
NaOH solution

Extract with
Isopropanol

Dry Organic Phase
(e.g., MgSO₄) Solvent Evaporation Purification

(Chromatography)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-ethenylaniline.

Key Applications in Research and Development

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b072439
https://www.benchchem.com/product/b072439
https://www.benchchem.com/product/b7723479/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-ethenylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The dual functionality of 4-ethenylaniline makes it a highly valuable monomer and intermediate

in various applications, from advanced materials to biomedical technologies.[1]

Polymer Chemistry
The primary application of 4-ethenylaniline is as a monomer for the synthesis of functional

polymers.[1] The resulting poly(4-aminostyrene) and its copolymers have properties that are

advantageous in several areas:

Conductive Polymers: Poly(4-aminostyrene) can be oxidized to form conductive polymers,

which are of interest for applications in electronics, sensors, and antistatic coatings.[1]

Surface Modification: It is used to modify surfaces, such as poly(tetrafluoroethylene) (PTFE)

and silicon, to render them conductive.[10] This is achieved through graft copolymerization

followed by oxidative copolymerization with aniline.[10]

Adhesion Promotion: The amine groups in poly(4-aminostyrene) enhance adhesion, making

it a useful component in coatings and adhesives.[4]

Biomedical Applications
The reactive amino groups on the polymer backbone are particularly useful for biomedical

applications:

Biosensors: These amino groups can be used to immobilize biomolecules like enzymes and

antibodies, forming the basis of biosensors.[1]

Drug Delivery: The stimuli-responsive nature of polymers derived from 4-ethenylaniline

makes them candidates for smart hydrogels in drug delivery systems.[1]

Organic Synthesis
Beyond polymerization, the vinyl and amino groups can be selectively reacted, making 4-

ethenylaniline a versatile intermediate in organic synthesis for the creation of pharmaceuticals

and other complex molecules.[1]
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Caption: Key application areas of 4-ethenylaniline.

Safety and Handling
4-Ethenylaniline is classified as harmful and an irritant. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

For detailed safety information, always consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
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4-Ethenylaniline is a chemical compound with significant potential in both academic research

and industrial applications. Its unique bifunctional nature allows for a wide range of chemical

modifications and polymerizations, leading to materials with tailored properties. As research in

conductive polymers, biosensors, and advanced materials continues to grow, the importance of

versatile building blocks like 4-ethenylaniline is set to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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